2-(2-(4-Chlorophenylthio)phenyl)-5-dimethylaminovaleramide hydrochloride

• CAS No.: 62674-79-7
• Molecular Formula: C19H24Cl2N2OS
• Molecular Weight: 399.4 g/mol
• IUPAC Name: [5-amino-4-[2-(4-chlorophenyl)sulfanylphenyl]-5-oxopentyl]-dimethylazanium;chloride
• InChI: InChI=1S/C19H23ClN2OS.ClH/c1-22(2)13-5-7-17(19(21)23)16-6-3-4-8-18(16)24-15-11-9-14(20)10-12-15;/h3-4,6,8-12,17H,5,7,13H2,1-2H3,(H2,21,23);1H
• InChI Key: NNMUUIGNVXBBFM-UHFFFAOYSA-N
• Canonical SMILES: C[NH+](C)CCCC(C1=CC=CC=C1SC2=CC=C(C=C2)Cl)C(=O)N.[Cl-]

Description

This compound features a unique structure combining a 4-chlorophenylthio group attached to a phenyl ring and a 5-dimethylaminovaleramide chain (Figure 1).

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Impact of Substituent Positioning and Halogenation

• Halogen Effects: The 4-chlorophenylthio group in the target compound may enhance electrophilicity compared to bromo- or fluoro-substituted analogues (e.g., ). In contrast, trifluoromethyl groups () increase metabolic stability but may reduce solubility, affecting bioavailability .

• Thioether vs. Ether/Oxadiazole Linkages :

  • The thioether (-S-) group in the target compound provides greater conformational flexibility compared to rigid oxadiazole rings (e.g., ). This flexibility could enhance binding to dynamic protein pockets .
  • Thiophene-containing analogues () exhibit stronger π-π stacking interactions but may face higher toxicity risks due to sulfur metabolism pathways .

Pharmacological and Toxicological Profiles

• Receptor Binding: Compounds with dimethylamino groups (e.g., target compound, ) show affinity for amine-sensitive receptors (e.g., serotonin, dopamine). The valeramide chain may extend half-life by resisting enzymatic degradation . Thiophene fentanyl derivatives () are associated with high-risk opioid effects, highlighting the importance of structural modifications to mitigate toxicity .

• Toxicity Considerations :

  • Clinical observations of 25I-NBOMe (), a structurally related phenethylamine, underscore the risks of uncontrolled psychoactive effects in analogues with similar aromatic/amine motifs .
  • The target compound’s chlorophenylthio group may reduce neurotoxicity compared to brominated analogues (), as chlorine is less reactive in generating toxic metabolites .